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Compound of Interest

Compound Name: 4-Amino-2-fluorophenol

Cat. No.: B116865 Get Quote

CAS Number: 399-96-2

This in-depth technical guide provides a comprehensive overview of 4-Amino-2-fluorophenol,
a pivotal chemical intermediate for researchers, scientists, and professionals in drug

development and fine chemical synthesis. This document details its chemical and physical

properties, synthesis methodologies, key applications, and safety and handling protocols.

Physicochemical Properties
4-Amino-2-fluorophenol, with the empirical formula C₆H₆FNO, is a fluorinated aromatic amine

and phenol derivative. The strategic placement of the fluorine atom, amino group, and hydroxyl

group on the benzene ring dictates its chemical reactivity and makes it a valuable building

block in organic synthesis.
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Property Value Reference

CAS Number 399-96-2 [1]

Molecular Weight 127.12 g/mol [1]

Appearance
White to gray to brown

powder/crystal

Melting Point 170-172 °C [2]

164 °C (decomposes)

Boiling Point (Predicted) 263.3 ± 25.0 °C [2]

Density (Predicted) 1.347 ± 0.06 g/cm³ [2]

pKa (Predicted) 8.97 ± 0.18 [2]

Solubility
Soluble in DMSO and

Methanol
[2]

Synthesis of 4-Amino-2-fluorophenol
Two primary methods for the synthesis of 4-Amino-2-fluorophenol are detailed below. These

protocols provide a foundational understanding for its laboratory-scale preparation.

Experimental Protocols
Method 1: Catalytic Hydrogenation of 2-Fluoro-4-nitrophenol

This method involves the reduction of a nitro group to an amino group using a palladium

catalyst and hydrogen gas.

Materials:

2-Fluoro-4-nitrophenol (1 equivalent)

Ethanol (5 mL/mmol of substrate)

10% Palladium on carbon (0.01 equivalent)
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Hydrogen gas

Silica gel

Tetrahydrofuran

Acetone (for TLC)

Procedure:

Dissolve 2-fluoro-4-nitrophenol in ethanol in a suitable reaction vessel.

Add 10% palladium on carbon to the solution.

Stir the mixture under a hydrogen atmosphere at room temperature.

Monitor the reaction progress using thin-layer chromatography (TLC) with acetone as the

eluent.

Once the reaction is complete, filter the mixture through a pad of silica gel.

Wash the filter cake thoroughly with ethanol and tetrahydrofuran.

Concentrate the filtrate under reduced pressure to yield 4-Amino-2-fluorophenol.[3]

Method 2: Metal-Acid Reduction of 2-Fluoro-4-nitrophenol

This classic reduction method employs tin metal in the presence of concentrated hydrochloric

acid.

Materials:

2-Fluoro-4-nitrophenol (10 mmol)

Tin (1.65 g, 14 mmol)

Water (24 mL)

Concentrated Hydrochloric Acid (9 mL)
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5M Sodium Hydroxide solution (20 mL)

Ethyl acetate

Saturated sodium bicarbonate solution

Brine

Magnesium sulfate

Procedure:

In a 100 mL round-bottom flask equipped with a stirring bar and reflux condenser, combine

tin and the 2-fluoro-4-nitrophenol precursor.

Add water and concentrated hydrochloric acid to the flask.

Heat the mixture to reflux and maintain for 1.5 hours.

Cool the reaction mixture to room temperature.

Carefully add 5M sodium hydroxide solution.

Extract the aqueous phase three times with ethyl acetate (50 mL each).

Combine the organic extracts and wash sequentially with saturated sodium bicarbonate

solution and brine.

Dry the organic layer over magnesium sulfate, filter, and concentrate to obtain 4-Amino-2-
fluorophenol.[3]

Synthesis Workflow
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Method 1: Catalytic Hydrogenation Method 2: Metal-Acid Reduction

2-Fluoro-4-nitrophenol

Dissolve in Ethanol

Add 10% Pd/C

Hydrogenation (H2 atmosphere)

Reaction Monitoring (TLC)

Filtration through Silica Gel

Reaction Complete

Concentration

4-Amino-2-fluorophenol

2-Fluoro-4-nitrophenol

Add Tin, Water, and Conc. HCl

Reflux (1.5 hours)

Cool and Neutralize (NaOH)

Solvent Extraction (Ethyl Acetate)

Wash (NaHCO3, Brine)

Dry and Concentrate

4-Amino-2-fluorophenol

Click to download full resolution via product page

Synthetic routes for 4-Amino-2-fluorophenol.
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Applications in Research and Drug Development
4-Amino-2-fluorophenol is a versatile intermediate with applications in several areas of

chemical synthesis.

Pharmaceutical Intermediate: Its most notable application is as a key starting material in the

synthesis of Amodiaquine, an important antimalarial drug. The presence of the fluorine atom

can enhance the metabolic stability and lipophilicity of derivative compounds, a desirable

trait in drug design.

Fine and Specialty Chemicals: It serves as a precursor in the manufacturing of specialized

dyes and agrochemicals.

Organic Synthesis: The amino and hydroxyl groups provide reactive sites for a variety of

chemical transformations, including alkylation, acylation, and electrophilic aromatic

substitution, making it a valuable building block for more complex molecules.[3]

Safety and Handling
Appropriate safety precautions must be observed when handling 4-Amino-2-fluorophenol.
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Hazard Statement Precautionary Statement Reference

H302: Harmful if swallowed
P264: Wash skin thoroughly

after handling.
[1][4]

H315: Causes skin irritation

P270: Do not eat, drink or

smoke when using this

product.

[1][4]

H319: Causes serious eye

irritation

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

[1][4]

H335: May cause respiratory

irritation

P301+P312: IF SWALLOWED:

Call a POISON CENTER or

doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water.

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.

[4]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[4]

P405: Store locked up. [4]

P501: Dispose of

contents/container to an

approved waste disposal plant.
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Storage: Store in a cool, dry, and well-ventilated area.[5] Keep the container tightly closed and

in a dark place under an inert atmosphere.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[6]

Skin Protection: Wear impervious gloves and protective clothing.[6]

Respiratory Protection: Use a NIOSH/MSHA-approved respirator if dust is generated or

exposure limits are exceeded.[5]

Always consult the latest Safety Data Sheet (SDS) for complete and up-to-date safety

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Phenol, 4-amino-2-fluoro- | C6H6FNO | CID 2735918 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 4-AMINO-2-FLUOROPHENOL CAS#: 399-96-2 [m.chemicalbook.com]

3. Page loading... [guidechem.com]

4. chemicalbook.com [chemicalbook.com]

5. fishersci.com [fishersci.com]

6. echemi.com [echemi.com]

To cite this document: BenchChem. [4-Amino-2-fluorophenol: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b116865#4-amino-2-fluorophenol-cas-number]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAH2593606&productDescription=4-AMINO-2-FLUOROPHENOL+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/4-amino-2-fluorophenol-pid_Seven22898.html
https://www.echemi.com/sds/4-amino-2-fluorophenol-pid_Seven22898.html
https://www.fishersci.com/store/msds?partNumber=AAH2593606&productDescription=4-AMINO-2-FLUOROPHENOL+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b116865?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2735918
https://pubchem.ncbi.nlm.nih.gov/compound/2735918
https://m.chemicalbook.com/ProductChemicalPropertiesCB0309974_EN.htm
https://www.guidechem.com/question/what-is-the-synthesis-method-a-id127056.html
https://www.chemicalbook.com/msds/4-amino-2-fluorophenol.pdf
https://www.fishersci.com/store/msds?partNumber=AAH2593606&productDescription=4-AMINO-2-FLUOROPHENOL+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/4-amino-2-fluorophenol-pid_Seven22898.html
https://www.benchchem.com/product/b116865#4-amino-2-fluorophenol-cas-number
https://www.benchchem.com/product/b116865#4-amino-2-fluorophenol-cas-number
https://www.benchchem.com/product/b116865#4-amino-2-fluorophenol-cas-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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